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Compound of Interest

Compound Name:

3-[(4-

Bromophenoxy)methyl]piperidine

hydrochloride

CAS No.: 1185304-03-3

Cat. No.: B3088483

Get Quote

Executive Summary
3-[(4-Bromophenoxy)methyl]piperidine hydrochloride (CAS: 214148-49-9) exhibits distinct

solubility behaviors driven by its amphiphilic nature—comprising a lipophilic bromophenoxy tail

and a hydrophilic piperidinium headgroup.[1]

Water (Aqueous Media): High solubility (>10 mg/mL estimated) driven by ion-dipole

interactions.[1] However, stability is strictly pH-dependent; the compound risks precipitation

as a free base at pH > 8.0.[1]

DMSO (Dimethyl Sulfoxide): Superior solubility (>50 mg/mL estimated) driven by strong

dipole-dipole interactions and dispersion forces.[1] DMSO is the preferred solvent for

preparing high-concentration stock solutions (10–100 mM) to prevent freeze-thaw

degradation and hydrolysis risks.[1]
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This guide provides the physicochemical basis for these profiles, detailed solvation

mechanisms, and validated protocols for solubility determination.

Physicochemical Characterization
To understand the solubility profile, we must first analyze the structural determinants of the

molecule.[1]

Property Value / Description Impact on Solubility

Chemical Structure

Piperidine ring linked via

methylene to a 4-bromophenyl

ether.[1]

Amphiphilic: Contains both a

polar cationic head and a non-

polar lipophilic tail.[1]

Salt Form Hydrochloride (HCl)

Increases lattice energy but

significantly enhances

aqueous solubility compared to

the free base.[1]

pKa (Calculated) ~10.5 (Piperidine Nitrogen)

The molecule is >99%

protonated at physiological pH

(7.[1]4) and acidic pH.[1]

LogP (Free Base) ~3.4 (Estimated)

Indicates moderate

lipophilicity; the free base is

poorly water-soluble.[1]

Structural Analysis
The piperidinium cation acts as the primary solubilizing group in aqueous media.[1] The ether

linkage provides rotational freedom, preventing rigid crystal packing that might otherwise

reduce solubility.[1] The bromine substituent adds lipophilicity and molecular weight, slightly

reducing water solubility compared to non-halogenated analogs, but enhances solubility in

organic solvents like DMSO via polarizability.[1]

Solvation Mechanisms: Water vs. DMSO[1]
Aqueous Solvation (Water)
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In water, the dissolution of the hydrochloride salt is entropy-driven by the dissociation of the

crystal lattice into solvated ions.[1]

Mechanism: The high dielectric constant of water (

) screens the electrostatic attraction between the piperidinium cation (

) and the chloride anion (

).[1]

Hydration Shell: Water molecules form a structured hydration shell around the ammonium

center via hydrogen bonding.[1]

The "Hydrophobic Effect": The lipophilic bromophenoxy tail disrupts the water network,

creating an entropic penalty.[1] If the concentration is too high, these tails may aggregate,

leading to micelle-like structures or "oiling out."[1]

Organic Solvation (DMSO)
DMSO is a polar aprotic solvent (

) that dissolves the compound through a different mechanism.[1]

Mechanism: DMSO solvates cations effectively via its oxygen atom (strong Lewis base) but

solvates anions (

) poorly due to the steric bulk of its methyl groups and lack of hydrogen bond donors.[1]

Dispersion Forces: DMSO interacts favorably with the aromatic bromophenyl ring through

-dipole and dispersion interactions, stabilizing the lipophilic portion of the molecule which
water cannot do.[1]

Visualization of Solvation Pathways
The following diagram illustrates the competitive forces during solvation in both media.
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Figure 1: Comparative solvation pathways showing the stability benefits of DMSO for stock

solutions versus the pH-sensitivity of aqueous solutions.[1]

Comparative Solubility Profile
The following values are estimated based on structure-property relationships (SPR) of similar

piperidine ether salts.

Parameter Water (Milli-Q) DMSO (Anhydrous)

Solubility Limit ~10 – 25 mg/mL > 50 mg/mL

Dissolution Rate Moderate (requires vortexing) Fast (instantaneous)

pH Sensitivity High (Precipitates at pH > 8) None

Temperature Sensitivity
Solubility increases with Temp.

[1]
Stable at RT

Long-term Stability
Low (Hydrolysis risk over

weeks)
High (Months at -20°C)

Common Ion Effect
Solubility decreases in saline

(PBS)
N/A

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b3088483/docs?utm_src=pdf-body-img#technical-guide-solubility-profile-of-3-4-bromophenoxy-methyl-piperidine-hydrochloride-1
https://www.chemscene.com/product/1335523-82-4.html
https://www.chemscene.com/product/1335523-82-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3088483?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Note: In Phosphate Buffered Saline (PBS), the presence of high [Cl-] (137 mM) can

suppress the solubility of the hydrochloride salt due to the Common Ion Effect.[1] Always

dissolve in pure water or DMSO first before diluting into buffers.[1]

Experimental Protocols
Protocol A: Preparation of 10 mM Stock Solution
(DMSO)
Objective: Create a stable master stock for long-term storage.

Calculate Mass: For 10 mL of 10 mM stock:

MW = ~306.6 g/mol (Check specific batch COA for exact MW including hydration).[1]

Mass required =

.[1]

Weighing: Weigh ~31 mg of compound into a glass amber vial (to protect from light). Record

exact mass.

Solvent Addition: Add anhydrous DMSO to reach the target volume.

Volume = Mass (mg) / Concentration (mM).[1]

Mixing: Vortex for 30 seconds. The solution should be clear and colorless.

Storage: Aliquot into small volumes (e.g., 100 µL) to avoid freeze-thaw cycles. Store at

-20°C.
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Protocol B: Saturation Shake-Flask Method (Aqueous
Solubility)
Objective: Determine the exact aqueous solubility limit for your specific batch.

Excess Addition: Add excess solid (e.g., 50 mg) to 1 mL of Milli-Q water in a microcentrifuge

tube.

Equilibration: Shake or rotate at room temperature (25°C) for 24 hours.

Separation: Centrifuge at 10,000 x g for 10 minutes to pellet undissolved solid.

Analysis:

Remove the supernatant carefully.[1]

Dilute the supernatant 1:100 in mobile phase.[1]

Quantify via HPLC-UV (254 nm) against a standard curve prepared in DMSO.[1]

Implications for Drug Development[1][2]
In Vitro Assays[1]

Vehicle Tolerance: Most cellular assays tolerate < 0.5% DMSO.[1] Prepare the stock in

DMSO (e.g., 10 mM) and perform serial dilutions in the culture medium.[1]

Precipitation Alert: When diluting the DMSO stock into aqueous media, ensure the final

concentration does not exceed the aqueous solubility limit (approx. 100 µM is usually safe,

but >500 µM risks crashing out).[1]

In Vivo Formulation[1]
Avoid Pure DMSO: DMSO causes hemolysis and tissue damage.[1]

Recommended Vehicle: 5% DMSO + 40% PEG400 + 55% Water/Saline.[1]

Order of Addition: Dissolve drug in DMSO
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Add PEG400

Slowly add Water/Saline with vortexing.[1]

Start: Solid Compound

Intended Application?

Long-term Storage / HTS

In Vitro / Storage

In Vivo Study

Animal Dosing

Dissolve in 100% DMSO
(10-50 mM)

Co-solvent System:
5% DMSO / 40% PEG400 / 55% Saline

Check pH!
Must remain < 7.0 for stability

Click to download full resolution via product page

Figure 2: Decision tree for solvent selection based on experimental application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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